Cas no 2548976-68-5 (3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione)

• Product Name: 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione
• CAS No: 2548976-68-5
• MF: C₁₇H₁₈BrN₅O₂S
• MW: 436.326120853424
• CID: 5310328
• PubChem ID: 154829056
• Update Time: 2025-07-23

3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine, N-[1-(5-bromo-2-pyrimidinyl)-4-piperidinyl]-N-methyl-, 1,1-dioxide
• 3-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl](methyl)amino}-1lambda,2-benzothiazole-1,1-dione
• F6789-7448
• 3-{[1-(5-bromopyrimidin-2-yl)piperidin-4-yl](methyl)amino}-1??,2-benzothiazole-1,1-dione
• 2548976-68-5
• AKOS040730597
• 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione

• Inchi： 1S/C17H18BrN5O2S/c1-22(16-14-4-2-3-5-15(14)26(24,25)21-16)13-6-8-23(9-7-13)17-19-10-12(18)11-20-17/h2-5,10-11,13H,6-9H2,1H3
• InChI Key： VONDHPNIVGZIDM-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCC(CC1)N(C)C1C2C=CC=CC=2S(N=1)(=O)=O

Computed Properties

• Exact Mass: 435.03646g/mol
• Monoisotopic Mass: 435.03646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.3±65.0 °C(Predicted)
• pka: 3.63±0.42(Predicted)

Additional information on 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione

Comprehensive Analysis of 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione (CAS No. 2548976-68-5)

3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione (CAS No. 2548976-68-5) is a highly specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 5-bromopyrimidine moiety and a benzothiazole-1,1-dione core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of kinase inhibition and neurodegenerative disease research.

The compound's piperidine and pyrimidine components are critical to its bioactivity, offering a versatile scaffold for medicinal chemistry. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer therapy and immune regulation. With the rise of precision medicine, compounds like 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione are gaining traction due to their ability to interact with high specificity at molecular levels.

From a synthetic chemistry perspective, the incorporation of a bromine atom at the 5-position of the pyrimidine ring enhances the compound's reactivity, enabling further functionalization. This feature is particularly valuable in structure-activity relationship (SAR) studies, where researchers aim to optimize lead compounds for improved efficacy and reduced side effects. The benzothiazole-1,1-dione moiety also contributes to the compound's stability and bioavailability, key factors in drug design.

In the context of computational chemistry and AI-driven drug discovery, CAS No. 2548976-68-5 has been a subject of molecular docking simulations and virtual screening campaigns. Its structural complexity poses an interesting challenge for machine learning models predicting binding affinities and pharmacokinetic properties. As the pharmaceutical industry embraces digital transformation, such compounds serve as valuable test cases for developing more accurate predictive algorithms.

The growing interest in heterocyclic compounds like this one reflects broader trends in medicinal chemistry towards more sophisticated molecular architectures. With its multiple nitrogen-containing rings and strategic halogen placement, 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione represents an important example of modern fragment-based drug design principles. Researchers are particularly interested in how its hydrogen bonding capacity and lipophilicity profile might be exploited for CNS-targeted therapeutics.

Quality control and analytical characterization of this compound present specific challenges due to its structural complexity. Advanced techniques like LC-MS and NMR spectroscopy are typically employed to verify its purity and confirm its structure. These analytical aspects are crucial for ensuring reproducible results in biological testing, especially when investigating subtle modifications to the core structure for lead optimization purposes.

From a commercial perspective, the limited availability of CAS No. 2548976-68-5 makes it a valuable material for specialized research applications. Synthetic chemistry laboratories focusing on innovative drug candidates often seek such unique building blocks to expand their molecular libraries. The compound's patent status and potential therapeutic applications continue to be areas of active investigation within both academic and industrial research settings.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for organic synthesis intermediates. While not classified as hazardous under normal research conditions, proper chemical hygiene practices are always recommended when working with such specialized materials. The growing emphasis on green chemistry principles has also prompted investigations into more sustainable synthetic routes for related compounds.

Looking forward, the scientific community anticipates further revelations about the biological activities and potential applications of 3-{1-(5-bromopyrimidin-2-yl)piperidin-4-yl(methyl)amino}-1,2-benzothiazole-1,1-dione. Its structural features position it as a promising candidate for multiple therapeutic areas, pending further investigation. As research into targeted therapies continues to advance, compounds with such carefully engineered molecular architectures will likely play increasingly important roles in addressing unmet medical needs.